N'-(2-chlorobenzylidene)-2-{[5-(4-chlorophenyl)-4-phenyl-4H-1,2,4-triazol-3-yl]thio}acetohydrazide

• IUPAC Name: N-[(E)-(2-chlorophenyl)methylideneamino]-2-[[5-(4-chlorophenyl)-4-phenyl-1,2,4-triazol-3-yl]sulfanyl]acetamide
• InChI: InChI=1S/C23H17Cl2N5OS/c24-18-12-10-16(11-13-18)22-28-29-23(30(22)19-7-2-1-3-8-19)32-15-21(31)27-26-14-17-6-4-5-9-20(17)25/h1-14H,15H2,(H,27,31)/b26-14+
• InChI Key: GIHQHHZCVCKQTR-VULFUBBASA-N
• Canonical SMILES: C1=CC=C(C=C1)N2C(=NN=C2SCC(=O)NN=CC3=CC=CC=C3Cl)C4=CC=C(C=C4)Cl
• Isomeric SMILES: C1=CC=C(C=C1)N2C(=NN=C2SCC(=O)N/N=C/C3=CC=CC=C3Cl)C4=CC=C(C=C4)Cl
• Molecular Formula: C23H17Cl2N5OS
• Molecular Weight: 482.4 g/mol

Description

N'-(2-chlorobenzylidene)-2-{[5-(4-chlorophenyl)-4-phenyl-4H-1,2,4-triazol-3-yl]thio}acetohydrazide is a useful research compound. Its molecular formula is C23H17Cl2N5OS and its molecular weight is 482.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 481.0530867 g/mol and the complexity rating of the compound is 628. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antioxidant and Antitumor Activities

Compounds related to N'-(2-chlorobenzylidene)-2-{[5-(4-chlorophenyl)-4-phenyl-4H-1,2,4-triazol-3-yl]thio}acetohydrazide have been evaluated for their antioxidant and antitumor activities. The study by El-Moneim, El‐Deen, and El-Fattah (2011) synthesized nitrogen heterocycles showing potential antioxidant and antitumor properties, highlighting the therapeutic potential of such compounds in treating cancer and oxidative stress-related diseases (El-Moneim, El‐Deen, & El-Fattah, 2011).

Enzyme Inhibition for Disease Treatment

Riaz et al. (2020) synthesized new N-aryl derivatives with 1,2,4-triazole motifs, showing moderate to good activities against acetylcholinesterase (AChE) and butyrylcholinesterase (BChE), enzymes related to Alzheimer's disease. This suggests their potential use in the development of therapeutics for neurodegenerative conditions (Riaz et al., 2020).

Lipase and α-Glucosidase Inhibition

Bekircan, Ülker, and Menteşe (2015) explored the synthesis of novel heterocyclic compounds derived from 1,2,4-triazol-4-yl]acetohydrazide, investigating their lipase and α-glucosidase inhibitory activities. Such compounds show promise in the treatment of obesity and diabetes, respectively (Bekircan, Ülker, & Menteşe, 2015).

Antimicrobial and Antifungal Properties

Synthesized compounds have also been assessed for their antimicrobial and antifungal properties, providing insights into their potential use in combating infectious diseases. For instance, Prasad et al. (2009) evaluated the antimicrobial activities of substituted triazolothiadiazoles, finding that some exhibited promising activities against various pathogens (Prasad et al., 2009).